Cas no 1797895-36-3 (N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)thiophene-2-carboxamide)

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)thiophene-2-carboxamide is a heterocyclic compound featuring a pyrazole core linked to a tetrahydro-2H-pyran moiety and a thiophene-2-carboxamide group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The tetrahydro-2H-pyran ring enhances solubility and metabolic stability, while the thiophene-carboxamide moiety may contribute to binding affinity in target interactions. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound's balanced lipophilicity and polarity suggest favorable pharmacokinetic properties for preclinical development.
N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)thiophene-2-carboxamide structure
1797895-36-3 structure
Product Name:N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)thiophene-2-carboxamide
CAS No:1797895-36-3
MF:C13H15N3O2S
MW:277.342101335526
CID:6110270
PubChem ID:71810204
Update Time:2025-10-29

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]thiophene-2-carboxamide
    • F6448-1723
    • N-[1-(OXAN-4-YL)PYRAZOL-4-YL]THIOPHENE-2-CARBOXAMIDE
    • N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)thiophene-2-carboxamide
    • AKOS024567397
    • 1797895-36-3
    • Inchi: 1S/C13H15N3O2S/c17-13(12-2-1-7-19-12)15-10-8-14-16(9-10)11-3-5-18-6-4-11/h1-2,7-9,11H,3-6H2,(H,15,17)
    • InChI Key: MOJCIHFYWUYZEH-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(NC1C=NN(C=1)C1CCOCC1)=O

Computed Properties

  • Exact Mass: 277.08849790g/mol
  • Monoisotopic Mass: 277.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 84.4Ų

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)thiophene-2-carboxamide Pricemore >>

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Additional information on N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)thiophene-2-carboxamide

Introduction to N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl))thiophene-2-carboxamide (CAS No. 1797895-36-3)

N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl))thiophene-2-carboxamide, identified by its CAS number 1797895-36-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl))thiophene-2-carboxamide features a thiophene core, which is a five-membered aromatic ring containing sulfur, linked to a carboxamide group. This core is further substituted with a tetrahydropyran ring and a pyrazole ring, both of which are important for modulating the compound's interactions with biological targets. The presence of these heterocyclic moieties not only enhances the compound's complexity but also opens up a wide range of possibilities for its pharmacological applications.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from structurally complex organic compounds. The unique combination of rings and functional groups in N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl))thiophene-2-carboxamide makes it an attractive candidate for further investigation in drug discovery. Specifically, the pyrazole moiety is known to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer properties. The tetrahydropyran ring adds an additional layer of complexity, potentially influencing the compound's solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a scaffold for the development of new drugs. The structural features of N-(1-(tetrahydro-2H-pyran-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyl)-1H-pyrazol

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